ethyl 4-{[(2,5-difluorophenyl)sulfonyl]amino}benzoate

• IUPAC Name: ethyl 4-[(2,5-difluorophenyl)sulfonylamino]benzoate
• InChI: InChI=1S/C15H13F2NO4S/c1-2-22-15(19)10-3-6-12(7-4-10)18-23(20,21)14-9-11(16)5-8-13(14)17/h3-9,18H,2H2,1H3
• InChI Key: XZUQYCCKHAERKD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C15H13F2NO4S
• Molecular Weight: 341.3 g/mol

Description

Ethyl 4-{[(2,5-difluorophenyl)sulfonyl]amino}benzoate, also known as DFB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Ethyl 4-{[(2,5-difluorophenyl)sulfonyl]amino}benzoate has been found to have potential applications in various scientific research fields, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of tumor cells and induce apoptosis in cancer cells. In neuroscience, this compound has been found to modulate the activity of ion channels, which are important in the transmission of nerve signals. In drug discovery, this compound has been used as a lead compound to develop new drugs with improved efficacy and fewer side effects.

Mechanism of Action

The mechanism of action of ethyl 4-{[(2,5-difluorophenyl)sulfonyl]amino}benzoate involves the inhibition of various enzymes and ion channels in cells. This compound has been found to inhibit the activity of carbonic anhydrase, which is important in the regulation of pH in cells. This compound also inhibits the activity of voltage-gated sodium channels, which are important in the transmission of nerve signals.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects on cells. In cancer cells, this compound induces apoptosis and inhibits the growth of tumor cells. In neurons, this compound modulates the activity of ion channels, which affects the transmission of nerve signals. This compound also affects the regulation of pH in cells by inhibiting the activity of carbonic anhydrase.

Advantages and Limitations for Lab Experiments

Ethyl 4-{[(2,5-difluorophenyl)sulfonyl]amino}benzoate has several advantages for lab experiments, including its high purity and stability. However, this compound has some limitations, including its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on ethyl 4-{[(2,5-difluorophenyl)sulfonyl]amino}benzoate. One direction is to explore the potential of this compound as a lead compound for the development of new drugs with improved efficacy and fewer side effects. Another direction is to investigate the effects of this compound on other ion channels and enzymes in cells. Additionally, further research is needed to determine the optimal conditions for the use of this compound in lab experiments.

Synthesis Methods

The synthesis of ethyl 4-{[(2,5-difluorophenyl)sulfonyl]amino}benzoate involves the reaction of 4-aminobenzoic acid ethyl ester with 2,5-difluorobenzenesulfonyl chloride in the presence of a base. The resulting compound is then purified through recrystallization to obtain this compound in its pure form.